3-(2,4,6-Trimethylphenyl)-1-oxa-2-azaspiro[4.5]dec-2-ene

• CAS No.: 823218-98-0
• Molecular Formula: C17H23NO
• Molecular Weight: 257.37 g/mol
• IUPAC Name: 3-(2,4,6-trimethylphenyl)-1-oxa-2-azaspiro[4.5]dec-2-ene
• InChI: InChI=1S/C17H23NO/c1-12-9-13(2)16(14(3)10-12)15-11-17(19-18-15)7-5-4-6-8-17/h9-10H,4-8,11H2,1-3H3
• InChI Key: OLYQSDWWFWOTPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=NOC3(C2)CCCCC3)C

Description

3-(2,4,6-Trimethylphenyl)-1-oxa-2-azaspiro[45]dec-2-ene is a spirocyclic compound characterized by a unique structure that includes a spiro linkage between an oxazolidine and a decane ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,4,6-Trimethylphenyl)-1-oxa-2-azaspiro[4.5]dec-2-ene typically involves the reaction of 2,4,6-trimethylphenylamine with a suitable oxirane derivative under acidic or basic conditions. The reaction proceeds through a nucleophilic attack on the oxirane ring, followed by cyclization to form the spirocyclic structure .

Industrial Production Methods

Industrial production methods for this compound may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts, such as Lewis acids or bases, can enhance the reaction rate and selectivity .

Chemical Reactions Analysis

Types of Reactions

3-(2,4,6-Trimethylphenyl)-1-oxa-2-azaspiro[4.5]dec-2-ene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert carbonyl groups to alcohols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.

Substitution: Nucleophiles such as amines, thiols, and halides under mild to moderate conditions.

Major Products Formed

The major products formed from these reactions include hydroxylated, carbonylated, and substituted derivatives of the original compound .

Scientific Research Applications

3-(2,4,6-Trimethylphenyl)-1-oxa-2-azaspiro[4.5]dec-2-ene has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with unique mechanical and chemical properties.

Mechanism of Action

The mechanism of action of 3-(2,4,6-Trimethylphenyl)-1-oxa-2-azaspiro[4.5]dec-2-ene involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function . Additionally, it can interact with cellular receptors to trigger signaling pathways that lead to various biological effects .

Comparison with Similar Compounds

Similar Compounds

3-(2,4,6-Trimethylphenyl)-1-oxa-2,8-diazaspiro[4.5]dec-2-ene: Similar structure but with an additional nitrogen atom in the spirocyclic ring.

2,4,6-Trimethylaniline: A simpler aromatic amine with similar substituents on the benzene ring.

7-Methoxy-4-(trifluoromethyl)coumarin: Contains a spirocyclic structure but with different functional groups and applications.

Uniqueness

3-(2,4,6-Trimethylphenyl)-1-oxa-2-azaspiro[4.5]dec-2-ene is unique due to its specific spirocyclic structure, which imparts distinct chemical and biological properties.